Cas no 138949-80-1 (4-Pregnen-17a, 20b-diol-3-one-20-sulfate)

• Product Name: 4-Pregnen-17a, 20b-diol-3-one-20-sulfate
• CAS No: 138949-80-1
• MF: C₂₁H₃₂O₆S
• MW: 412.540185928345
• CID: 902482
• PubChem ID: 46782782
• Update Time: 2025-09-24

4-Pregnen-17a, 20b-diol-3-one-20-sulfate Chemical and Physical Properties

Names and Identifiers

• 4-Pregnen-17a, 20b-diol-3-one-20-sulfate
• 4-PREGNEN-17A, 20SS-DIOL-3-ONE-20-SULFATE
• 17a, 20-Dihydroxy-4-pregnen-3-one-20-sulfate
• 4-Pregnen-17α, 20β-diol-3-one-20-sulfate
• (20R)-17-Hydroxy-20-(sulfooxy)-pregn-4-en-3-one
• 17α, 20β-Dihydroxy-4-pregnen-3-one-20-sulfate
• 4-Pregnen-17α, 20β-d
• 4-Pregnen-17
• 4-Pregnen-17alpha,20beta-diol-3-one-20-sulfate
• A,20
• A-Dihydroxy-4-pregnen-3-one-20-sulfate
• A-diol-3-one-20-sulfate
• [(1R)-1-[(10R,13S,17R)-17-hydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl] hydrogen sulfate
• J-007204
• DTXSID30676116
• 4-Pregnen-17 alpha ,20 beta -diol-3-one-20-sulfate
• 4-Pregnen-17alpha, 20beta-diol-3-one-20-sulfate
• 138949-80-1
• (8xi,9xi,14xi,20R)-17-Hydroxy-3-oxopregn-4-en-20-yl hydrogen sulfate
• AKOS030241070
• 4-Pregnen-17?, 20?-diol-3-one-20-sulfate

• Inchi： 1S/C21H32O6S/c1-13(27-28(24,25)26)21(23)11-8-18-16-5-4-14-12-15(22)6-9-19(14,2)17(16)7-10-20(18,21)3/h12-13,16-18,23H,4-11H2,1-3H3,(H,24,25,26)
• InChI Key： ICFRLXUMZOYPOT-UHFFFAOYSA-N
• SMILES： CC(C1(C2(C(C3C(CC2)C2(C(=CC(CC2)=O)CC3)C)CC1)C)O)OS(=O)(=O)O

Computed Properties

• Exact Mass: 412.19200
• Monoisotopic Mass: 412.19195991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 813
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Melting Point: >130°C dec.
• Stability/Shelf Life: Store in Freezer
• PSA: 109.28000
• LogP: 4.53810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Sulfated steroids